Cas no 2227745-78-8 ((2S)-1-(4-bromo-3,5-dimethylphenyl)propan-2-ol)
(2S)-1-(4-bromo-3,5-dimethylphenyl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2S)-1-(4-bromo-3,5-dimethylphenyl)propan-2-ol
- 2227745-78-8
- EN300-1924212
-
- Inchi: 1S/C11H15BrO/c1-7-4-10(6-9(3)13)5-8(2)11(7)12/h4-5,9,13H,6H2,1-3H3/t9-/m0/s1
- InChI Key: DJBQEXYVLDWQKL-VIFPVBQESA-N
- SMILES: BrC1C(C)=CC(=CC=1C)C[C@H](C)O
Computed Properties
- Exact Mass: 242.03063g/mol
- Monoisotopic Mass: 242.03063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 20.2Ų
(2S)-1-(4-bromo-3,5-dimethylphenyl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1924212-1g |
(2S)-1-(4-bromo-3,5-dimethylphenyl)propan-2-ol |
2227745-78-8 | 1g |
$699.0 | 2023-09-17 | ||
| Enamine | EN300-1924212-5g |
(2S)-1-(4-bromo-3,5-dimethylphenyl)propan-2-ol |
2227745-78-8 | 5g |
$2028.0 | 2023-09-17 | ||
| Enamine | EN300-1924212-10g |
(2S)-1-(4-bromo-3,5-dimethylphenyl)propan-2-ol |
2227745-78-8 | 10g |
$3007.0 | 2023-09-17 | ||
| Enamine | EN300-1924212-0.05g |
(2S)-1-(4-bromo-3,5-dimethylphenyl)propan-2-ol |
2227745-78-8 | 0.05g |
$587.0 | 2023-09-17 | ||
| Enamine | EN300-1924212-0.1g |
(2S)-1-(4-bromo-3,5-dimethylphenyl)propan-2-ol |
2227745-78-8 | 0.1g |
$615.0 | 2023-09-17 | ||
| Enamine | EN300-1924212-0.25g |
(2S)-1-(4-bromo-3,5-dimethylphenyl)propan-2-ol |
2227745-78-8 | 0.25g |
$642.0 | 2023-09-17 | ||
| Enamine | EN300-1924212-0.5g |
(2S)-1-(4-bromo-3,5-dimethylphenyl)propan-2-ol |
2227745-78-8 | 0.5g |
$671.0 | 2023-09-17 | ||
| Enamine | EN300-1924212-1.0g |
(2S)-1-(4-bromo-3,5-dimethylphenyl)propan-2-ol |
2227745-78-8 | 1g |
$1500.0 | 2023-05-31 | ||
| Enamine | EN300-1924212-2.5g |
(2S)-1-(4-bromo-3,5-dimethylphenyl)propan-2-ol |
2227745-78-8 | 2.5g |
$1370.0 | 2023-09-17 | ||
| Enamine | EN300-1924212-5.0g |
(2S)-1-(4-bromo-3,5-dimethylphenyl)propan-2-ol |
2227745-78-8 | 5g |
$4349.0 | 2023-05-31 |
(2S)-1-(4-bromo-3,5-dimethylphenyl)propan-2-ol Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on (2S)-1-(4-bromo-3,5-dimethylphenyl)propan-2-ol
(2S)-1-(4-Bromo-3,5-Dimethylphenyl)Propan-2-Ol: A Comprehensive Overview
The compound (2S)-1-(4-bromo-3,5-dimethylphenyl)propan-2-ol (CAS No. 2227745-78-8) is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in the synthesis of complex molecules and bioactive compounds.
Recent studies have highlighted the importance of (2S)-1-(4-bromo-3,5-dimethylphenyl)propan-2-ol in the development of chiral intermediates for drug discovery. Its chiral center at the propanol group allows for the formation of enantiomerically pure compounds, which are critical in pharmaceutical research due to their potential therapeutic effects and reduced side effects.
The synthesis of (2S)-1-(4-bromo-3,5-dimethylphenyl)propan-2-ol involves a multi-step process that includes bromination, alkylation, and oxidation reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability in downstream applications.
In terms of physical properties, (2S)-1-(4-bromo-3,5-dimethylphenyl)propan-2-ol exhibits a melting point of approximately 65°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various extraction and purification techniques.
Recent advancements in analytical techniques have enabled precise characterization of this compound using nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have confirmed the stereochemical integrity of the molecule, which is crucial for its use in asymmetric synthesis.
The application of (2S)-1-(4-bromo-3,5-dimethylphenyl)propan-2-ol extends beyond pharmaceuticals into materials science, where it serves as a precursor for the synthesis of advanced polymers and surfactants. Its ability to form stable complexes with metal ions has also been explored in catalytic processes.
From an environmental perspective, studies on the biodegradation of (2S)-1-(4-bromo-3,5-dimethylphenyl)propan-2-ol have shown that it undergoes rapid microbial degradation under aerobic conditions, reducing its potential impact on ecosystems.
In conclusion, (2S)-1-(4-bromo-3,5-dimethylphenyl)propan
2227745-78-8 ((2S)-1-(4-bromo-3,5-dimethylphenyl)propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)